Cas no 2411264-89-4 (N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide)

• Product Name: N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide
• CAS No: 2411264-89-4
• MF: C₁₄H₁₃ClFNO
• MW: 265.710526227951
• CID: 5452798
• PubChem ID: 146083541
• Update Time: 2025-05-21

N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2411264-89-4
• N-[(2-Chloro-6-fluorophenyl)methyl]-N-cyclopropylbut-2-ynamide
• Z2013029559
• EN300-26577146
• N-[(2-Chloro-6-fluorophenyl)methyl]-N-cyclopropyl-2-butynamide
• N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide

• Inchi： 1S/C14H13ClFNO/c1-2-4-14(18)17(10-7-8-10)9-11-12(15)5-3-6-13(11)16/h3,5-6,10H,7-9H2,1H3
• InChI Key： OEMJAOXFTQAINL-UHFFFAOYSA-N
• SMILES： C(N(CC1=C(F)C=CC=C1Cl)C1CC1)(=O)C#CC

Computed Properties

• Exact Mass: 265.0669699g/mol
• Monoisotopic Mass: 265.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 363.0±52.0 °C(Predicted)
• pka: -2.71±0.20(Predicted)

Additional information on N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide

Professional Introduction to N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide (CAS No. 2411264-89-4)

N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide is a specialized organic compound characterized by its intricate molecular structure, which has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2411264-89-4, represents a unique class of molecules that exhibit promising biological activities. The presence of both chloro and fluoro substituents in its aromatic ring system enhances its potential as a versatile intermediate in drug development, particularly in the synthesis of novel therapeutic agents.

The molecular framework of N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide incorporates a ynamide functional group, which is known for its reactivity and stability under various chemical conditions. This feature makes it an attractive candidate for further derivatization, enabling the creation of more complex and biologically active molecules. The cyclopropyl group appended to the amide moiety adds an additional layer of structural complexity, which can influence both the physical properties and the pharmacological profile of the compound.

In recent years, there has been a growing interest in exploring the pharmacological potential of ynamides due to their ability to modulate various biological pathways. Studies have demonstrated that ynamides can serve as effective scaffolds for the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The specific substitution pattern in N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide is particularly noteworthy, as it may confer unique binding properties to potential target proteins.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The chloro and fluoro groups are known to enhance metabolic stability and binding affinity, making them valuable in drug design. Furthermore, the cyclopropyl ring can contribute to the compound's solubility and bioavailability, factors that are critical for successful drug candidates. These attributes have positioned N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide as a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate how N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide interacts with biological targets. These simulations have hinted at its potential as an inhibitor of enzymes involved in cancer progression and inflammation. Such insights are invaluable for guiding experimental efforts and optimizing lead compounds for therapeutic use.

The synthesis of N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient construction of ynamides with high precision. These advances have not only facilitated the preparation of this compound but also opened new avenues for exploring related molecules with similar pharmacological profiles.

In conclusion, N-(2-chloro-6-fluorophenyl)methyl-N-cyclopropylbut-2-ynamide (CAS No. 2411264-89-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapeutics that address unmet medical needs.